Cas no 180903-10-0 (1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(4-methoxyphenyl)-
• CAS No: 180903-10-0
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 1377706
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(4-methoxyphenyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-(4-methoxyphenyl)-

• Inchi： 1S/C15H18N4O/c1-15(2,3)19-14(17)12(9-16)13(18-19)10-5-7-11(20-4)8-6-10/h5-8H,17H2,1-4H3
• InChI Key： TYFGXEQOAQROCP-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(C#N)C(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 270.14824

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 483.6±45.0 °C(Predicted)
• PSA: 76.86
• pka: 0.31±0.10(Predicted)